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Compound of Interest

Compound Name: 2-ethoxy-N-ethylaniline
CAS No.: 13519-73-8
Cat. No.: B2704690

Get Quote

. J

SECTION 1: Chemical Identification & Molecular

Architecture
e Chemical Name: N-Ethyl-2-ethoxybenzenamine[1][2][3]

CAS Number: 13519-73-8[1][2][3][4][5][6]
« Synonyms: N-Ethyl-o-phenetidine; 2-Ethoxy-N-ethylaniline; N-Ethyl-2-ethoxyaniline.[1][2][3]
e Molecular Formula: C

H
NO[1][2][3][7]
e Molecular Weight: 165.23 g/mol [3]
« Structural Characterization: The molecule consists of an aniline core substituted at the ortho

position with an ethoxy group (-OEt) and at the nitrogen with an ethyl group (-Et).[1][2][3]
This structural motif combines the lipophilicity of the ethyl group with the electron-donating
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properties of the ethoxy substituent, significantly influencing its metabolic activation and
toxicological profile compared to unsubstituted aniline.[1][2][3]

SECTION 2: Hazard Identification & Risk Assessment

Senior Scientist Note:Unlike simple aliphatic amines, this compound possesses the specific
toxicity profile of the phenetidine class.[1][2][3] The core risk is not merely irritation, but
systemic hematological toxicity (methemoglobinemia).[3]

GHS Classification (Derived from Structure-Activity Relationships)
o Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4 (Harmful/Toxic).[1][3]

Skin Corrosion/Irritation: Category 2.[1][2][3]

Serious Eye Damage/Eye Irritation: Category 2A.[1][2][3]

Specific Target Organ Toxicity (Repeated Exposure): Category 2 (Blood/Spleen).[1][3]

Carcinogenicity: Suspected (Category 2) — Based on o-phenetidine analogs.[1][2][3]

Mechanism of Toxicity: The Methemoglobinemia Pathway

The toxicity of N-ethyl-2-ethoxybenzenamine is driven by hepatic bioactivation.[1][2][3] The N-
ethyl group is first dealkylated or N-hydroxylated.[1][2][3] The resulting N-hydroxy metabolite
oxidizes ferrous hemoglobin (Fe

) to ferric methemoglobin (Fe

), which cannot transport oxygen, leading to cellular hypoxia and cyanosis.[1][3]

Click to download full resolution via product page

Figure 1: Metabolic activation pathway leading to hematological toxicity.[1][2][3]

SECTION 3: Composition & Purity Standards
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Component Concentration CAS Number Impurity Profile

N-Ethyl-2- Trace o-Phenetidine
_ > 97.0% 13519-73-8

ethoxybenzenamine (CAS 94-70-2)

Quality Control Note: Commercial samples may darken upon storage due to auto-oxidation.[1]
[2][3] A dark brown color indicates significant degradation (quinone imine formation).[1][3]

SECTION 4: First Aid Measures (Advanced Protocol)

e General Directive: Immediate action is required. Symptoms of methemoglobinemia (blue
lips/nails, headache, dizziness) may be delayed 2-4 hours.[1][3]

 Inhalation: Move to fresh air. Oxygen administration is the priority if cyanosis is present.[1][2]

[3]
e Skin Contact:

o Do not use ethanol or organic solvents for cleaning; they enhance transdermal absorption.

[11[21[3]
o Wash with polyethylene glycol (PEG 400) or copious soap and water.[1][3]

o Eye Contact: Rinse for 15 minutes.[1][2][3][8] The ethoxy group renders the compound
slightly more lipophilic, making thorough irrigation critical to prevent corneal haze.[1][2][3]

 Ingestion: Do NOT induce vomiting.
» Medical Note to Physician:
o Monitor blood methemoglobin levels.[1][2][3]

o If MetHb > 30%, administer Methylene Blue (1-2 mg/kg 1V) unless the patient has G6PD
deficiency.[1][3]

SECTION 5: Fire-Fighting Measures

e Flash Point: Estimated > 100°C (Class I1IB Combustible Liquid).[1][2][3]
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e Hazardous Combustion Products:
o Nitrogen Oxides (NOx): Highly toxic reddish-brown fumes.[1][2][3]
o Carbon Monoxide (CO).[1][3]

o Extinguishing Media: Alcohol-resistant foam, dry chemical, or CO

[1][2][3] Water spray may be ineffective but should be used to cool containers.[1][2][3]

SECTION 6: Handling & Storage (The "Inert Loop"
Protocol)

Core Directive: Anilines are sensitive to oxidation and light.[1][2][3] Strict anaerobic handling
preserves integrity and safety.[1][2][3]

Storage Specifications

e Atmosphere: Store under Argon or Nitrogen blanket.[1][2][3]
o Temperature: 2-8°C (Refrigerated) recommended to retard oxidation.[1][2][3]

o Container: Amber glass with Teflon-lined caps.[1][2][3]

Safe Handling Workflow
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Storage Retrieval
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Figure 2: Inert atmosphere handling workflow to prevent degradation and exposure.

SECTION 7: Exposure Controls & Personal Protection

« Engineering Controls: Use only in a chemical fume hood with face velocity > 100 fpm.
« Hand Protection (Critical):
o Standard Nitrile:Insufficient for prolonged contact (breakthrough < 15 mins).[1][3]

o Recommended:Silver Shield / 4H (Laminate) or Double-gloving (Nitrile over Laminate).[1]

[2](3]
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» Respiratory Protection: If heating or aerosolizing, use a full-face respirator with OV/P100

(Organic Vapor + Particulate) cartridges.[1][2][3]

. Physical & Chemical :

Property Value | Description Note
Physical State Liquid (Oil) Viscous
Color Colorless to Pale Brown Darkens on air exposure
- ) ) Based on o-phenetidine
Boiling Point ~240-250°C (Estimated)
(229°C)
Density ~1.0 - 1.05 g/cm3 Denser than water
N o Soluble in DCM, EtOAc,
Solubility Immiscible in water
Alcohols
- Lipophilic; bioaccumulative
Partition Coeff (LogP) ~2.5-3.0

potential

SECTION 9: Stability & Reactivity

» Chemical Stability: Unstable in air/light (oxidizes to quinones/azobenzenes).[1][2][3]

¢ Incompatible Materials:

o Strong Oxidizers: Reaction may be vigorous/explosive.[1][2][3]

o Acids: Forms anilinium salts (exothermic).[1][3]

o Acid Chlorides/Anhydrides: Reacts to form amides.[1][2][3]

SECTION 10: Toxicological Information

o Acute Toxicity:

o Oral LD50 (Rat): Estimated 500-1000 mg/kg (Harmful).[1][3]

o Dermal: High absorption potential.[1][2][3]
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e Chronic Effects:

o Hematotoxicity: Repeated exposure causes hemolytic anemia and compensatory
splenomegaly.[1][2][3]

o Genotoxicity:0-Phenetidine derivatives are suspected mutagens (Ames positive in
activated strains).[1][2][3]

o Carcinogenicity: The ortho-ethoxy structure is structurally related to known bladder
carcinogens, though N-ethylation may modulate potency.[1][2][3] Treat as a suspected
carcinogen.[1][2][3]

SECTION 11: Ecological Information & Disposal

o Ecotoxicity: Toxic to aquatic life with long-lasting effects (Category 2).[1][2][3] Anilines are
generally recalcitrant in anaerobic environments but biodegradable aerobically.[1][2][3]

e Disposal:
o Do NOT dispose of down the drain.[1][2][3]
o Collect as Hazardous Organic Waste (Halogen-free).[1][2][3]

o Incineration requires a scrubber for NOx control.[1][2][3]

References

o National Center for Biotechnology Information (NCBI).PubChem Compound Summary for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nlm.nih.gov]

2. 83763-47-7|2-((3-Amino-4-methoxyphenyl)amino)ethanol|BLD Pharm [bldpharm.com]

3. Benzenamine, N-ethyl-2-methyl- | C9H13N | CID 7201 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. arctomsci.com [arctomsci.com]

5. 67828-52-8|2,5-diethoxy-N1,N1-diethylbenzene-1,4-diamine|BLD Pharm [bldpharm.com]
6. 1864-92-2|3-Ethoxy-N,N-diethylaniline|BLD Pharm [bldpharm.com]

7. ephedrine [stenutz.eu]

8. fishersci.com [fishersci.com]

9. Carcinogenic effects of N-ethyl-N-hydroxyethylnitrosamine and its metabolites in rats and
mice - PubMed [pubmed.nchbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Safety Data Guide: N-Ethyl-2-
ethoxybenzenamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2704690/docs#technical-safety-data-guide-n-ethyl-2-
ethoxybenzenamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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